Cas no 749198-02-5 (Ethanimidamide, N-cyclopropyl-)

Ethanimidamide, N-cyclopropyl-, is a cyclopropyl-substituted ethanimidamide derivative with applications in organic synthesis and pharmaceutical research. Its structure features a reactive amidine group, making it a versatile intermediate for constructing heterocyclic compounds and functionalized amines. The cyclopropyl moiety enhances steric and electronic properties, potentially improving selectivity in synthetic pathways. This compound is valued for its stability under standard conditions and compatibility with various reaction conditions, including nucleophilic additions and cyclizations. It serves as a key precursor in the development of bioactive molecules, particularly in medicinal chemistry, where its scaffold may contribute to optimized pharmacokinetic profiles. Suitable for controlled laboratory use with proper handling protocols.

Ethanimidamide, N-cyclopropyl- structure

749198-02-5 structure

Product Name:Ethanimidamide, N-cyclopropyl-

CAS No:749198-02-5

MF:C₅H₁₀N₂

MW:98.1463007926941

CID:1773781

Update Time:2026-04-28

Ethanimidamide, N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

- Ethanimidamide, N-cyclopropyl-

Ethanimidamide, N-cyclopropyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-314656-1.0g	N-cyclopropylethanimidamide	749198-02-5	1.0g	$492.0	2023-02-24
Enamine	EN300-314656-2.5g	N-cyclopropylethanimidamide	749198-02-5	2.5g	$1020.0	2023-02-24
Enamine	EN300-314656-5.0g	N-cyclopropylethanimidamide	749198-02-5	5.0g	$1291.0	2023-02-24
Enamine	EN300-314656-10.0g	N-cyclopropylethanimidamide	749198-02-5	10.0g	$1623.0	2023-02-24

Ethanimidamide, N-cyclopropyl- Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Additional information on Ethanimidamide, N-cyclopropyl-

Ethanimidamide, N-cyclopropyl- (CAS No. 749198-02-5): A Comprehensive Overview

Ethanimidamide, N-cyclopropyl- (CAS No. 749198-02-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-cyclopropylacetimidamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Ethanimidamide, N-cyclopropyl-.

Chemical Properties

Ethanimidamide, N-cyclopropyl- is a white crystalline solid with a molecular formula of C5H9N3 and a molecular weight of 119.14 g/mol. The compound is composed of an acetimidamide group attached to a cyclopropyl ring. Its chemical structure can be represented as:

Cyclopropyl-N-acetimidamide

The cyclopropyl ring imparts unique physical and chemical properties to the molecule, including enhanced lipophilicity and stability. These properties make Ethanimidamide, N-cyclopropyl- an attractive candidate for various pharmaceutical applications.

Synthesis Methods

The synthesis of Ethanimidamide, N-cyclopropyl- can be achieved through several routes, each offering distinct advantages in terms of yield and purity. One common method involves the reaction of cyclopropylamine with acetonitrile in the presence of a suitable catalyst. This reaction proceeds via the formation of an intermediate imine, which is then reduced to yield the final product.

Another approach involves the reaction of cyclopropylamine with acetyl chloride or acetic anhydride, followed by hydrolysis and subsequent amidation. This method provides a high yield and purity of Ethanimidamide, N-cyclopropyl-, making it suitable for large-scale production.

Biological Activities

Recent studies have highlighted the diverse biological activities of Ethanimidamide, N-cyclopropyl-. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that Ethanimidamide, N-cyclopropyl- exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages.

Additionally, Ethanimidamide, N-cyclopropyl- has been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that Ethanimidamide, N-cyclopropyl- may have therapeutic potential in treating these conditions.

Clinical Applications

The potential clinical applications of Ethanimidamide, N-cyclopropyl- are currently being explored through various preclinical and clinical studies. One area of focus is its use as an adjunct therapy in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary clinical trials have shown promising results in reducing inflammation and improving patient outcomes.

In the field of neurology, Ethanimidamide, N-cyclopropyl- is being evaluated for its ability to protect neurons from oxidative stress and promote neurogenesis. Early-stage clinical trials are underway to assess its safety and efficacy in patients with neurodegenerative disorders.

Current Research Trends

The ongoing research on Ethanimidamide, N-cyclopropyl- is driven by its promising therapeutic potential in multiple areas. Recent advancements in medicinal chemistry have led to the development of novel derivatives with enhanced pharmacological properties. For example, researchers are exploring the effects of substituting different functional groups on the cyclopropyl ring to optimize its biological activity and reduce side effects.

In addition to its therapeutic applications, Ethanimidamide, N-cyclopropyl- is also being studied for its potential use in diagnostic imaging. Preliminary studies have shown that certain derivatives can serve as effective contrast agents for magnetic resonance imaging (MRI), providing valuable insights into tissue structure and function.

Conclusion

Ethanimidamide, N-cyclopropyl- (CAS No. 749198-02-5) is a versatile compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Ethanimidamide, N-cyclopropyl- holds promise as a valuable tool in addressing various medical challenges.